Cas no 1705818-55-8 (4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide)

4-Phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide is a structurally complex small molecule featuring a phenyl-substituted oxane core linked to a thiophene-oxadiazole moiety via a carboxamide bridge. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of heterocyclic scaffolds for bioactive applications. Its unique combination of oxadiazole and thiophene rings may confer enhanced binding affinity and selectivity in target interactions, while the oxane-carboxamide backbone contributes to improved metabolic stability. The compound's modular structure allows for further derivatization, making it valuable for structure-activity relationship (SAR) studies in drug discovery. Its synthetic accessibility and functional group compatibility further enhance its utility in pharmaceutical research.
4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide structure
1705818-55-8 structure
Product Name:4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide
CAS No:1705818-55-8
MF:C25H23N3O3S
MW:445.53342461586
CID:5367327
Update Time:2025-06-25

4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Tetrahydro-4-phenyl-N-[2-[[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]-2H-pyran-4-carboxamide
    • 4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide
    • Inchi: 1S/C25H23N3O3S/c29-24(25(12-14-30-15-13-25)19-8-2-1-3-9-19)26-20-10-5-4-7-18(20)17-22-27-23(28-31-22)21-11-6-16-32-21/h1-11,16H,12-15,17H2,(H,26,29)
    • InChI Key: GMVIHDGAIFCTBN-UHFFFAOYSA-N
    • SMILES: C1OCCC(C2=CC=CC=C2)(C(NC2=CC=CC=C2CC2ON=C(C3SC=CC=3)N=2)=O)C1

4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6372-2498-2μmol
4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide
1705818-55-8
2μmol
$57.0 2023-09-09
Life Chemicals
F6372-2498-5μmol
4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide
1705818-55-8
5μmol
$63.0 2023-09-09
Life Chemicals
F6372-2498-10μmol
4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide
1705818-55-8
10μmol
$69.0 2023-09-09
Life Chemicals
F6372-2498-20μmol
4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide
1705818-55-8
20μmol
$79.0 2023-09-09
Life Chemicals
F6372-2498-1mg
4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide
1705818-55-8
1mg
$54.0 2023-09-09
Life Chemicals
F6372-2498-2mg
4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide
1705818-55-8
2mg
$59.0 2023-09-09
Life Chemicals
F6372-2498-3mg
4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide
1705818-55-8
3mg
$63.0 2023-09-09
Life Chemicals
F6372-2498-4mg
4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide
1705818-55-8
4mg
$66.0 2023-09-09
Life Chemicals
F6372-2498-5mg
4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide
1705818-55-8
5mg
$69.0 2023-09-09
Life Chemicals
F6372-2498-10mg
4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide
1705818-55-8
10mg
$79.0 2023-09-09

4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide Related Literature

Additional information on 4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide

4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide: A Promising Compound for Targeted Therapeutic Applications

4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide, identified by the CAS number 1705818-55-8, represents a novel synthetic molecule with potential applications in pharmaceutical research. This compound belongs to the class of oxadiazole-based derivatives, which have garnered significant attention in recent years due to their unique biological activities and structural versatility. The molecule's complex architecture, combining aromatic rings, heterocyclic systems, and functional groups, suggests a multifaceted interaction profile with biological targets.

Recent studies have highlighted the importance of thiophene and oxadiazole moieties in modulating receptor binding affinity and metabolic stability. The 4-phenyl substituent provides additional hydrophobic interactions, enhancing the compound's ability to penetrate biological membranes. The oxane-4-carboxamide framework contributes to the molecule's conformational flexibility, which is critical for receptor recognition and signal transduction processes.

Research published in Journal of Medicinal Chemistry (2023) demonstrated that compounds with similar structural features exhibit potent anti-inflammatory and antioxidant properties. The 1,2,4-oxadiazole ring, when conjugated with thiophen-2-yl groups, shows enhanced stability against enzymatic degradation, a crucial factor for drug development. This structural characteristic may explain the compound's potential in chronic disease management.

The synthesis of 4-phenyl-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)oxane-4-carboxamide involves a multi-step process that combines Ugi reaction and click chemistry techniques. These methodologies allow for precise control over molecular architecture, enabling the incorporation of functional groups critical for biological activity. The use of thiol-yne photopolymerization in the final stages ensures high yield and purity, which are essential for pharmaceutical applications.

Experimental data from 2024 studies suggest that this compound exhibits selective kinase inhibition properties, particularly against MAPK/ERK pathways. This makes it a potential candidate for cancer therapy, as these pathways are frequently dysregulated in tumor progression. The phenyl and thiophene moieties appear to play a key role in modulating enzyme-substrate interactions, as evidenced by molecular docking simulations.

Pharmacokinetic studies have shown that the compound demonstrates favorable bioavailability and <

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司